Cas no 2171287-20-8 ((2R)-piperidin-2-ylmethanesulfonyl fluoride)

• Product Name: (2R)-piperidin-2-ylmethanesulfonyl fluoride
• CAS No: 2171287-20-8
• MF: C₆H₁₂FNO₂S
• MW: 181.228384017944
• CID: 5860318
• PubChem ID: 165444275
• Update Time: 2025-05-20

(2R)-piperidin-2-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2R)-piperidin-2-ylmethanesulfonyl fluoride
• 2171287-20-8
• EN300-1653376

• Inchi： 1S/C6H12FNO2S/c7-11(9,10)5-6-3-1-2-4-8-6/h6,8H,1-5H2/t6-/m1/s1
• InChI Key： FSHUVHJHUKZCKX-ZCFIWIBFSA-N
• SMILES： S(C[C@H]1CCCCN1)(=O)(=O)F

Computed Properties

• Exact Mass: 181.05727796g/mol
• Monoisotopic Mass: 181.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų

Additional information on (2R)-piperidin-2-ylmethanesulfonyl fluoride

Recent Advances in the Application of (2R)-Piperidin-2-ylmethanesulfonyl Fluoride (CAS: 2171287-20-8) in Chemical Biology and Drug Discovery

The compound (2R)-piperidin-2-ylmethanesulfonyl fluoride (CAS: 2171287-20-8) has recently emerged as a critical tool in chemical biology and drug discovery due to its unique reactivity as a sulfonyl fluoride warhead. This molecule belongs to the growing class of sulfur(VI) fluoride exchange (SuFEx) reagents, which have gained prominence for their ability to form stable covalent bonds with target proteins under physiological conditions. Recent studies have highlighted its application in activity-based protein profiling (ABPP) and targeted covalent inhibitor design, particularly for serine hydrolases and other nucleophilic enzyme families.

A 2023 study published in Nature Chemical Biology demonstrated the compound's exceptional selectivity profile when used as a probe for deubiquitinating enzymes (DUBs). The (2R)-stereochemistry was found to confer improved target engagement compared to its (2S)-counterpart, with mass spectrometry analysis revealing specific labeling of catalytic cysteine residues in several DUB family members. This stereospecificity suggests potential for developing more selective covalent inhibitors in therapeutic applications where DUB modulation is desired.

Structural biology investigations using X-ray crystallography have provided atomic-level insights into the binding mode of (2R)-piperidin-2-ylmethanesulfonyl fluoride with its protein targets. The piperidine ring appears to participate in key hydrogen bonding interactions that stabilize the enzyme-inhibitor complex, while the sulfonyl fluoride group undergoes nucleophilic attack by the active site residue. These structural observations, reported in a recent Journal of Medicinal Chemistry article, are informing rational design strategies for next-generation covalent inhibitors.

From a synthetic chemistry perspective, novel routes to (2R)-piperidin-2-ylmethanesulfonyl fluoride have been developed to improve scalability and purity. A 2024 Organic Process Research & Development publication detailed an asymmetric synthesis approach using chiral auxiliaries that achieves >99% enantiomeric excess, addressing previous challenges in obtaining the stereochemically pure compound. This advancement is particularly significant for ensuring reproducibility in biological studies and potential clinical translation.

The compound's stability profile has been systematically characterized in recent pharmacokinetic studies. While sulfonyl fluorides were historically considered too labile for therapeutic use, (2R)-piperidin-2-ylmethanesulfonyl fluoride demonstrates surprising stability in plasma (t_1/2 > 6 hours in human plasma at 37°C), as reported in a 2023 ACS Medicinal Chemistry Letters paper. This property, combined with its favorable membrane permeability (measured P_app > 300 nm/s in Caco-2 assays), positions it as a promising scaffold for developing cell-permeable covalent probes and inhibitors.

Emerging applications extend beyond traditional enzyme inhibition. A groundbreaking 2024 study in Cell Chemical Biology utilized (2R)-piperidin-2-ylmethanesulfonyl fluoride to develop proximity-based labeling tools for mapping protein-protein interactions in live cells. The reagent's ability to form stable conjugates with minimal off-target labeling makes it particularly suitable for such chemoproteomic applications, opening new avenues for studying cellular signaling networks.

Safety and toxicity assessments of (2R)-piperidin-2-ylmethanesulfonyl fluoride derivatives have progressed significantly. Recent toxicokinetic studies in rodent models (published in Chemical Research in Toxicology, 2023) indicate that while the parent compound shows dose-dependent hepatotoxicity at high concentrations, strategically modified analogs maintain target engagement while showing improved safety profiles. These findings are guiding the development of potentially therapeutic covalent inhibitors with acceptable safety margins.

The commercial availability of (2R)-piperidin-2-ylmethanesulfonyl fluoride from multiple specialty chemical suppliers (typically at >98% purity) has facilitated its adoption across research laboratories. Current pricing trends and scale-up production capabilities suggest this compound will remain accessible for both academic and industrial research applications in the foreseeable future.

Looking forward, the unique properties of (2R)-piperidin-2-ylmethanesulfonyl fluoride position it as a versatile tool for chemical biology research and a promising starting point for covalent drug discovery. Ongoing research is exploring its application in targeted protein degradation strategies and as a warhead for bifunctional molecules. As the field of covalent inhibitors continues to expand, this compound's stereospecificity and balanced reactivity make it particularly valuable for addressing challenges in selective target modulation.